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Cat. No.: B1667116 Get Quote

Technical Support Center: Amiodarone
Solubility
Welcome to the technical support center for researchers, scientists, and drug development

professionals working with Amiodarone. This resource provides troubleshooting guides and

frequently asked questions (FAQs) to address common challenges related to the aqueous

solubility of Amiodarone.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of Amiodarone Hydrochloride?

Amiodarone hydrochloride (HCl) is known for its low aqueous solubility, which can present

challenges in experimental and formulation settings.[1][2][3][4][5] Its solubility is approximately

0.72 mg/mL in water at 25°C.[6] The drug is classified as a BCS Class II compound, meaning it

has high permeability but low solubility.[3][7] This poor solubility can be a limiting factor for its

bioavailability.[3][8]

Q2: How does pH affect the solubility of Amiodarone HCl?

The solubility of Amiodarone HCl is highly dependent on pH. As a weak base with a pKa of

6.56, its solubility is greater in acidic conditions where the molecule is protonated and more

readily ionized.[8][9] In media with a pH at or above its pKa, the drug exists predominantly in its
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unionized form, which significantly reduces its solubility.[1][8] For instance, studies have shown

higher solubility in acetate buffer at pH 4.5 compared to phosphate buffer at pH 6.8.[1][8][10]

Optimal pH for stability and solubility in aqueous solutions is often cited as being in the range of

4.0 to 5.0.[9]

Q3: What are the common methods to improve the aqueous solubility of Amiodarone?

Several strategies can be employed to enhance the aqueous solubility of Amiodarone for

research and formulation purposes. These include:

pH Adjustment: Maintaining an acidic pH (ideally between 4.0 and 5.0) can significantly

improve solubility.[9]

Use of Co-solvents: Organic solvents like ethanol and N-methyl-2-pyrrolidone (NMP) can be

used in mixtures with water to increase solubility.[11]

Complexation with Cyclodextrins: Forming inclusion complexes with cyclodextrins, such as

β-cyclodextrin (β-CD), hydroxypropyl-β-cyclodextrin (HP-β-CD), and sulfobutylether-β-

cyclodextrin (SBE-BCD), has been shown to substantially increase the aqueous solubility of

Amiodarone.[3][9][12][13][14]

Solid Dispersions: Creating solid dispersions with hydrophilic carriers like polyethylene

glycols (PEGs) can enhance the dissolution rate and solubility.[1][8][10][14]

Use of Surfactants: Surfactants such as polysorbate 80 can be used to create micellar

systems that solubilize Amiodarone.[2][15] The addition of sodium lauryl sulfate (SLS) to

dissolution media has also been recommended.[7][16]

Troubleshooting Guide
Issue: I am observing precipitation or crystallization of Amiodarone in my aqueous buffer.

Possible Causes and Solutions:

pH of the Buffer: The pH of your buffer may be too high (close to or above the pKa of 6.56),

causing the less soluble, unionized form of Amiodarone to predominate.
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Troubleshooting Step: Measure the pH of your final solution. If it is not in the optimal range

of 4.0-5.0, consider using a more acidic buffer system, such as an acetate buffer.[9]

Concentration Exceeds Solubility Limit: The concentration of Amiodarone you are trying to

achieve may be higher than its intrinsic solubility in the chosen buffer system.

Troubleshooting Step: Refer to the solubility data tables below. If your target concentration

is too high, you may need to incorporate a solubility-enhancing excipient.

Buffer Composition: Certain anions in buffer solutions can form insoluble complexes with

Amiodarone.[1]

Troubleshooting Step: If you suspect buffer interference, try preparing your Amiodarone
stock in a different buffer system or in distilled water with pH adjusted using HCl.

Temperature: Solubility is temperature-dependent. Preparing solutions at room temperature

might not be sufficient for higher concentrations.

Troubleshooting Step: Gentle heating can sometimes help dissolve Amiodarone. For

example, one source notes that dissolving 50 mg/mL in water requires heating to 105°C

for 10 minutes. However, be mindful of the potential for degradation at high temperatures

and always check the stability of your compound under such conditions.

Data Presentation
Table 1: Solubility of Amiodarone HCl in Various Solvents at 25°C

Solvent Solubility (mg/mL)

Water ~0.72[6]

Ethanol 12.8[6]

Methanol 99.8

Chloroform 445.1

Methylene Chloride 192.0
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Table 2: Effect of pH on Amiodarone HCl Solubility at 37°C

Dissolution Medium pH Solubility (mg/mL)

Acid Buffer 1.2 ~0.14[10]

Acetate Buffer 4.5 ~1.15[10]

Phosphate Buffer 6.8 ~0.04[10]

Distilled Water 5.5 ~14.20[10]

Table 3: Enhancement of Amiodarone HCl Aqueous Solubility with PEGs at 25°C

Carrier (at highest concentration studied) Fold Increase in Aqueous Solubility

PEG 1500 ~1.07[8][10]

PEG 4000 ~1.31[8][10]

PEG 6000 ~5.72[8][10]

Table 4: Enhancement of Amiodarone HCl Aqueous Solubility with Cyclodextrins at 25°C (at

10 mM concentration)

Cyclodextrin Fold Increase in Aqueous Solubility

β-Cyclodextrin (β-CD) >7[13]

Methyl-β-Cyclodextrin (Methyl-β-CD) >14[13]

2-Hydroxypropyl-β-Cyclodextrin (HP-β-CD) >9[13]

Experimental Protocols
Protocol 1: Preparation of Amiodarone HCl Solid Dispersion using the Fusion Method

This protocol is a generalized procedure based on methodologies described in the literature for

improving Amiodarone solubility.[1][8]
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Materials: Amiodarone HCl, Polyethylene Glycol (PEG) 6000.

Procedure: a. Accurately weigh Amiodarone HCl and PEG 6000 in the desired drug-to-

carrier ratio (e.g., 1:10 w/w). b. Melt the PEG 6000 in a suitable container by heating it to its

melting point. c. Once the PEG 6000 is completely melted, add the Amiodarone HCl powder

and stir continuously until a homogenous dispersion is obtained. d. Cool the mixture rapidly

in an ice bath to solidify the dispersion. e. The resulting solid mass should be pulverized and

sieved to obtain a uniform particle size. f. Store the prepared solid dispersion in a desiccator

until further use.

Protocol 2: Phase Solubility Study to Evaluate the Effect of Cyclodextrins

This protocol outlines a general method for conducting a phase solubility study as described in

the literature.[13]

Materials: Amiodarone HCl, selected cyclodextrin (e.g., HP-β-CD), and the desired aqueous

buffer (e.g., distilled water or a specific pH buffer).

Procedure: a. Prepare a series of aqueous solutions with increasing concentrations of the

cyclodextrin (e.g., 0 to 10 mM). b. Add an excess amount of Amiodarone HCl to each

cyclodextrin solution in separate sealed containers (e.g., glass vials). c. Equilibrate the

samples by shaking them at a constant temperature (e.g., 25°C or 37°C) for a sufficient

period (e.g., 24-72 hours) to ensure equilibrium is reached. d. After equilibration, centrifuge

the samples to separate the undissolved drug. e. Filter the supernatant through a suitable

membrane filter (e.g., 0.45 µm) to remove any remaining solid particles. f. Determine the

concentration of dissolved Amiodarone HCl in each filtered sample using a validated

analytical method, such as UV-Vis spectrophotometry or HPLC. g. Plot the solubility of

Amiodarone HCl (y-axis) against the concentration of the cyclodextrin (x-axis) to generate a

phase solubility diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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